Cas no 2172128-00-4 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptane-2-carbonylpyrrolidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptane-2-carbonylpyrrolidine-3-carboxylic acid
• CAS No: 2172128-00-4
• MF: C₂₈H₃₀N₂O₅
• MW: 474.548207759857
• CID: 6406237
• PubChem ID: 165512496
• Update Time: 2025-10-30

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptane-2-carbonylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptane-2-carbonylpyrrolidine-3-carboxylic acid
• EN300-1533020
• 2172128-00-4
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[3.3]heptane-2-carbonyl]pyrrolidine-3-carboxylic acid

• Inchi： 1S/C28H30N2O5/c31-24(32)18-10-13-30(14-18)25(33)28(16-27(17-28)11-5-12-27)29-26(34)35-15-23-21-8-3-1-6-19(21)20-7-2-4-9-22(20)23/h1-4,6-9,18,23H,5,10-17H2,(H,29,34)(H,31,32)
• InChI Key： WGOGVHWWDNSYKZ-UHFFFAOYSA-N
• SMILES： O=C(C1(CC2(CCC2)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(C(=O)O)C1

Computed Properties

• Exact Mass: 474.21547206g/mol
• Monoisotopic Mass: 474.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 839
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptane-2-carbonylpyrrolidine-3-carboxylic acid

Compound CAS No 2172128-00-4: A Comprehensive Overview

The compound with CAS No 2172128-00-4, known as 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)spiro3.3heptane-2-carbonylpyrrolidine-3-carboxylic acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which includes a spiro ring system, a fluorenylmethoxycarbonyl (Fmoc) group, and a pyrrolidine moiety, making it a valuable tool in the synthesis of bioactive molecules.

The structure of this compound is characterized by a spiro ring system formed by the fusion of two cyclopropane rings, which introduces unique steric and electronic properties. The presence of the Fmoc group, a well-known protecting group in peptide synthesis, adds functional versatility to the molecule. Recent studies have highlighted the potential of this compound as a precursor for the development of novel therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases.

One of the key features of this compound is its ability to participate in various chemical transformations, including coupling reactions and cyclizations. Researchers have demonstrated that the Fmoc group can be selectively removed under specific conditions, enabling precise control over the reactivity of the molecule during synthesis. This property has been exploited in the construction of complex polycyclic frameworks, which are often challenging to synthesize using traditional methods.

In terms of applications, this compound has shown promise in drug discovery efforts due to its ability to modulate cellular pathways involved in disease progression. For instance, recent studies have explored its potential as an inhibitor of certain enzymes associated with cancer cell proliferation. The spiro ring system has been found to contribute significantly to the molecule's bioactivity, suggesting that further optimization could lead to more potent therapeutic agents.

The synthesis of this compound involves a multi-step process that requires meticulous control over reaction conditions to ensure high yields and purity. Key steps include the formation of the spiro ring system through intramolecular cyclization and the subsequent installation of the Fmoc group via amide bond formation. Advanced techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis have been employed to enhance the efficiency and selectivity of these reactions.

From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as NMR and mass spectrometry. These analyses have provided critical insights into its molecular structure and conformational preferences, which are essential for understanding its reactivity and bioactivity.

In conclusion, CAS No 2172128-00-4 represents a significant advancement in chemical synthesis and drug discovery. Its unique structural features and functional groups make it a valuable building block for constructing complex molecules with potential therapeutic applications. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing medical science.